Cas no 2138434-08-7 (4-(Methoxymethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Methoxymethyl)benzene-1-sulfonyl fluoride
• CAS No: 2138434-08-7
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 6424774
• PubChem ID: 165871151
• Update Time: 2025-06-10

4-(Methoxymethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727715
• 2138434-08-7
• 4-(methoxymethyl)benzene-1-sulfonyl fluoride
• 4-(Methoxymethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H9FO3S/c1-12-6-7-2-4-8(5-3-7)13(9,10)11/h2-5H,6H2,1H3
• InChI Key： AIRWPXDRGPMIDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)COC)(=O)(=O)F

Computed Properties

• Exact Mass: 204.02564348g/mol
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(Methoxymethyl)benzene-1-sulfonyl fluoride

Introduction to 4-(Methoxymethyl)benzene-1-sulfonyl fluoride (CAS No. 2138434-08-7)

4-(Methoxymethyl)benzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138434-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biological molecules. The presence of both a methoxymethyl group and a sulfonyl fluoride moiety makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structure of 4-(Methoxymethyl)benzene-1-sulfonyl fluoride consists of a benzene ring substituted at the para position with a sulfonyl fluoride group and an ortho position with a methoxymethyl group. This unique arrangement imparts distinct reactivity, making it a valuable tool in medicinal chemistry. The sulfonyl fluoride group is particularly interesting as it can undergo nucleophilic substitution reactions, allowing for further functionalization and the introduction of diverse molecular architectures. This property has been exploited in the development of novel drug candidates targeting various therapeutic areas.

In recent years, there has been a surge in research focused on sulfonyl fluorides due to their broad spectrum of applications. One notable area is in the synthesis of protease inhibitors, where sulfonyl fluorides have been shown to enhance binding affinity and selectivity. For instance, studies have demonstrated that derivatives of 4-(Methoxymethyl)benzene-1-sulfonyl fluoride can serve as key intermediates in the development of inhibitors for enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer and inflammation.

Another significant application lies in the field of peptidomimetics. The ability to introduce sulfonyl fluoride groups into peptide-like structures has allowed researchers to design molecules that mimic the bioactivity of natural peptides while avoiding their metabolic instability. This approach has been particularly successful in the development of antimicrobial agents and immunomodulators. The methoxymethyl group in 4-(Methoxymethyl)benzene-1-sulfonyl fluoride further enhances its utility by providing a handle for selective modifications, enabling the creation of complex molecular frameworks with tailored properties.

Recent advancements in computational chemistry have also highlighted the potential of 4-(Methoxymethyl)benzene-1-sulfonyl fluoride as a building block for drug discovery. Molecular modeling studies have revealed that this compound can be incorporated into libraries of diverse scaffolds, facilitating high-throughput screening campaigns. Such efforts have led to the identification of novel compounds with promising pharmacological profiles. For example, virtual screening using 4-(Methoxymethyl)benzene-1-sulfonyl fluoride derived fragments has identified candidates with inhibitory activity against kinases, which are key targets in oncology research.

The synthetic methodologies associated with 4-(Methoxymethyl)benzene-1-sulfonyl fluoride have also seen significant development. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled efficient access to derivatives with enhanced functionalization potential. These methods have not only improved yields but also reduced the environmental impact of synthetic processes, aligning with green chemistry principles. The versatility of this compound has made it a cornerstone in many synthetic strategies employed by pharmaceutical companies and academic researchers alike.

In conclusion, 4-(Methoxymethyl)benzene-1-sulfonyl fluoride (CAS No. 2138434-08-7) represents a critical intermediate in modern chemical synthesis, particularly within pharmaceutical research. Its unique structural features and reactivity profile have positioned it as a valuable tool for developing novel therapeutic agents. As research continues to evolve, it is likely that new applications and synthetic innovations will further underscore its importance in the chemical biology landscape.